(4-((4-Methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(morpholino)methanone

• IUPAC Name: [4-(4-methoxyanilino)-7-methyl-1,8-naphthyridin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H22N4O3/c1-14-3-8-17-19(24-15-4-6-16(27-2)7-5-15)18(13-22-20(17)23-14)21(26)25-9-11-28-12-10-25/h3-8,13H,9-12H2,1-2H3,(H,22,23,24)
• InChI Key: CXOOWJFHIYTVEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)OC)C(=O)N4CCOCC4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

(4-((4-Methoxyphenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(morpholino)methanone, also known as MMN or MMN-1, is a small molecule inhibitor that has shown promise in cancer research. MMN-1 has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds have been reported, demonstrating the chemical versatility and potential utility of this class of compounds in scientific research. For instance, the synthesis of novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of 2-(6-methoxy-2-naphthyl)propionic acid for topical drug delivery highlights the synthetic applicability of morpholino derivatives in creating prodrugs with enhanced skin permeability (Rautio et al., 2000). Another study reports on the synthesis, DFT calculations, and nonlinear optical (NLO) analysis of the novel 5-methyl-8H-benzo[h]chromeno[2,3-b][1,6]naphthyridine-6(5H),8-dione, showcasing the potential of naphthyridine derivatives in materials science (Halim & Ibrahim, 2017).

Pharmaceutical Research

Extensive research has been conducted on the medicinal applications of naphthyridine derivatives, including their potential in cancer treatment. For example, a novel naphthyridine derivative was shown to induce necroptosis at low concentrations and apoptosis at high concentrations in human melanoma A375 cells, suggesting its potential as a therapeutic agent (Kong et al., 2018). Another study on antioxidant and anticancer activity of novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide demonstrated that some derivatives exhibit significant anticancer activity against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

Organic Electronics

Research on the use of aryl(6-arylpyridin-3-yl)methanone ligands in the development of red phosphorescent Ir(III) complexes for organic light-emitting diodes (OLEDs) underscores the relevance of naphthyridine derivatives in the field of organic electronics. These complexes have been characterized for their photophysical and electroluminescent properties, showcasing their utility in fabricating efficient OLED devices (Kang et al., 2011).

Mechanism of Action

Target of Action

Similar compounds have been found to targetserine/threonine-protein kinases , which play a crucial role in various cellular processes, including cell division, growth, and death .

Mode of Action

It’s worth noting that compounds with similar structures have been involved inSuzuki–Miyaura cross-coupling reactions . This reaction involves the coupling of two chemically differentiated fragments with a metal catalyst, resulting in the formation of a new carbon-carbon bond .

Biochemical Pathways

The involvement of similar compounds in suzuki–miyaura cross-coupling reactions suggests that they may influence pathways related tocarbon-carbon bond formation .

Pharmacokinetics

The compound’s molecular weight, which can influence its pharmacokinetic properties, is approximately227.258 Da .

Result of Action

Similar compounds have shown potent antibacterial activity against both gram-positive and gram-negative strains .

Action Environment

One study suggests that the compound’s reaction with hydroxyl radicals has a half-life of approximately0.431 days , indicating that it may be relatively stable in the environment.